![molecular formula C6H12ClNO B2382892 4-Azaspiro[2.4]heptan-7-ol;hydrochloride CAS No. 1781039-95-9](/img/structure/B2382892.png)
4-Azaspiro[2.4]heptan-7-ol;hydrochloride
Overview
Description
“4-Azaspiro[2.4]heptan-7-ol;hydrochloride” is a chemical compound with the CAS Number: 1781039-95-9 . It has a molecular weight of 149.62 . It is a powder in physical form .
Physical And Chemical Properties Analysis
“this compound” is a powder . It has a molecular weight of 149.62 . More detailed physical and chemical properties were not found in the search results.
Mechanism of Action
The mechanism of action of 4-Azaspiro[2.4]heptan-7-ol;hydrochloride involves the modulation of the activity of certain neurotransmitters in the brain. The compound has been found to act as a partial agonist at the 5-HT1A receptor and a full agonist at the 5-HT7 receptor. This unique mechanism of action makes it useful in the study of various biological processes, including the regulation of mood, anxiety, and cognition.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound have been extensively studied. The compound has been found to have anxiolytic, antidepressant, and cognitive-enhancing effects. It has also been found to modulate the activity of certain neurotransmitters, including serotonin, dopamine, and norepinephrine.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-Azaspiro[2.4]heptan-7-ol;hydrochloride in lab experiments is its unique mechanism of action. The compound has been found to have a wide range of effects on various biological processes, making it useful in the study of various diseases and disorders. However, one of the main limitations of using the compound in lab experiments is its potential toxicity. The compound has been found to have cytotoxic effects at high concentrations, which may limit its use in certain experiments.
Future Directions
There are many potential future directions for the study of 4-Azaspiro[2.4]heptan-7-ol;hydrochloride. One of the main areas of research is the development of new drugs based on the compound. The unique mechanism of action of the compound makes it a promising candidate for the development of new drugs for the treatment of various diseases and disorders. Another area of research is the study of the compound's potential as a cognitive enhancer. The compound has been found to have cognitive-enhancing effects, and further research may lead to the development of new drugs for the treatment of cognitive disorders. Finally, the compound's potential as a neuroprotective agent is also an area of interest for future research. The compound has been found to have neuroprotective effects in certain animal models, and further research may lead to the development of new drugs for the treatment of neurodegenerative diseases.
Synthesis Methods
The synthesis of 4-Azaspiro[2.4]heptan-7-ol;hydrochloride has been achieved using various methods. One of the most common methods is the reaction of 2,3-dihydrofuran with a primary amine in the presence of a Lewis acid catalyst. The reaction yields the desired spirocyclic compound that can be further purified using various techniques such as column chromatography, recrystallization, and distillation.
Scientific Research Applications
4-Azaspiro[2.4]heptan-7-ol;hydrochloride has been extensively studied for its potential applications in various fields of science. It has been found to have a unique mechanism of action that makes it useful in scientific research. The compound has been used in the development of new drugs, as well as in the study of various biological processes.
Safety and Hazards
The safety information available indicates that “4-Azaspiro[2.4]heptan-7-ol;hydrochloride” has the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Properties
IUPAC Name |
4-azaspiro[2.4]heptan-7-ol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO.ClH/c8-5-1-4-7-6(5)2-3-6;/h5,7-8H,1-4H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IXQBXHPFHMXLKH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC2(C1O)CC2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1781039-95-9 |
Source
|
| Record name | 4-azaspiro[2.4]heptan-7-ol hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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